6-Butyl-4,5,6,7-tetrahydro-5-methylimidazo(4,5,1-jk)(1,4)benzodiazepin-2(1H)-one
CAS No.: 126233-87-2
Cat. No.: VC17173361
Molecular Formula: C15H21N3O
Molecular Weight: 259.35 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 126233-87-2 |
|---|---|
| Molecular Formula | C15H21N3O |
| Molecular Weight | 259.35 g/mol |
| IUPAC Name | 10-butyl-11-methyl-1,3,10-triazatricyclo[6.4.1.04,13]trideca-4,6,8(13)-trien-2-one |
| Standard InChI | InChI=1S/C15H21N3O/c1-3-4-8-17-10-12-6-5-7-13-14(12)18(9-11(17)2)15(19)16-13/h5-7,11H,3-4,8-10H2,1-2H3,(H,16,19) |
| Standard InChI Key | YMZVHRRSDRGQNS-UHFFFAOYSA-N |
| Canonical SMILES | CCCCN1CC2=C3C(=CC=C2)NC(=O)N3CC1C |
Introduction
Table 1: Structural Attributes
| Feature | Description |
|---|---|
| Core Scaffold | Benzodiazepine fused with imidazole |
| Functional Groups | Ketone (C=O), alkyl (butyl, methyl) |
| Ring Conformations | Tetrahydro conformation |
| Molecular Weight | Approx. 259 g/mol |
Synthesis
The synthesis of compounds like 6-Butyl-4,5,6,7-tetrahydro-5-methylimidazo(4,5,1-jk)(1,4)benzodiazepin-2(1H)-one typically involves multi-step reactions starting from precursors such as substituted benzodiazepines or imidazole derivatives. The process often includes:
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Cyclization Reactions: Formation of the fused ring system through condensation or cyclization using aldehydes or ketones.
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Alkylation: Introduction of the butyl and methyl groups via alkylating agents.
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Oxidation/Reduction Steps: Adjusting oxidation states to achieve the desired functional groups.
Table 2: General Synthetic Pathway
| Step | Reagents/Conditions |
|---|---|
| Cyclization | Acid/base catalysts |
| Alkylation | Alkyl halides (e.g., butyl bromide) |
| Purification | Chromatography or recrystallization |
Central Nervous System (CNS) Activity
The imidazole-benzodiazepine framework is associated with GABA receptor modulation, which may imply anxiolytic or sedative effects similar to other benzodiazepines.
Anticancer Potential
Fused heterocyclic systems like this have been explored for cytotoxic properties against various cancer cell lines. The presence of hydrophobic substituents (butyl group) may enhance membrane permeability and activity.
Table 3: Hypothetical Applications
| Application Area | Mechanism of Action |
|---|---|
| CNS Disorders | GABA receptor agonism |
| Oncology | DNA intercalation or enzyme inhibition |
Research Findings and Future Directions
Although specific experimental data for this compound is not readily available in the provided sources, similar derivatives have shown promising results in:
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Enhancing metabolic stability for pharmaceutical applications.
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Exhibiting cytotoxicity against breast and colorectal cancer cell lines.
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Acting as potential enzyme inhibitors in inflammatory pathways.
Future research should focus on:
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Detailed pharmacokinetic studies to assess bioavailability.
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In vitro and in vivo testing for CNS and anticancer activities.
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Structural optimization to improve efficacy and reduce side effects.
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